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Abstract

UK5099 is a well-characterized small molecule inhibitor primarily known for its potent and
specific blockade of the mitochondrial pyruvate carrier (MPC). This activity disrupts the crucial
link between glycolysis and mitochondrial oxidative phosphorylation, inducing a metabolic shift
towards aerobic glycolysis, a phenomenon with significant implications in various physiological
and pathological states, including cancer and inflammatory diseases. More recently, UK5099
has been identified as a direct inhibitor of the NLRP3 inflammasome, an activity independent of
its effects on the MPC. This dual functionality makes UK5099 a valuable pharmacological tool
for investigating cellular metabolism and inflammation. This technical guide provides an in-
depth overview of the chemical structure, physicochemical properties, and pharmacological
activities of UK5099, complete with detailed experimental protocols and visual representations
of its mechanisms of action.

Chemical Structure and Physicochemical Properties

UK5099, also known as (E)-2-cyano-3-(1-phenyl-1H-indol-3-yl)acrylic acid, is a synthetic
organic compound.[1] Its chemical and physical properties are summarized in the table below.
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Property Value Reference(s)

E)-2-cyano-3-(1-phenyl-1H-
IUPAC Name ( y2-cy (L-p .y ) [2]
indol-3-yl)prop-2-enoic acid

PF-1005023, 2-Cyano-3-(1-

Synonyms phenylindol-3-yl)acrylate, 2- [2][3]
CPIYA

CAS Number 56396-35-1 [2]

Molecular Formula C1sH12N202 [2]

Molecular Weight 288.30 g/mol [2]

Appearance Bright yellow solid

Solubility DMSO: 100 mg/mL

O=C(/C(C#N)=C/clc[nH]c2ccc
SMILES [2]
ccl2)O.clcccecl

Pharmacological Properties

UK5099's pharmacological profile is dominated by its potent inhibition of the mitochondrial
pyruvate carrier and its more recently discovered off-target effect on the NLRP3
inflammasome.

Mechanism of Action

Mitochondrial Pyruvate Carrier (MPC) Inhibition:

UK5099 is a highly specific and potent inhibitor of the mitochondrial pyruvate carrier (MPC), a
heterodimeric protein complex composed of MPC1 and MPC2 subunits located on the inner
mitochondrial membrane.[4] By binding to the MPC, UK5099 blocks the transport of pyruvate
from the cytosol into the mitochondrial matrix.[4] This action effectively uncouples glycolysis
from the tricarboxylic acid (TCA) cycle and oxidative phosphorylation (OXPHOS).[4] Cryo-
electron microscopy studies have revealed that UK5099 binds to a pocket formed by both
MPC1 and MPC2 on the matrix side of the inner mitochondrial membrane, thereby physically
obstructing pyruvate entry.[5][6]
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NLRP3 Inflammasome Inhibition:

Recent studies have demonstrated that UK5099 can directly inhibit the activation of the NLRP3
inflammasome in both mouse and human macrophages.[7][8] This inhibition is independent of
its effect on the MPC, as it persists in cells lacking MPC expression.[7][8] The mechanism
involves the abrogation of the interaction between mitochondria and NLRP3, which in turn
inhibits the assembly of the inflammasome complex.[7][8]

Pharmacological Data

The following table summarizes the key pharmacological data for UK5099.

Species/Syste

Parameter Target Value Reference(s)
m
Pyruvate-
Rat heart
ICso dependent Oz 50 nM [1][9][10]

) mitochondria
consumption

NLRP3 Mouse bone
ICso inflammasome marrow-derived ~4.85 uM [11]
(IL-1B release) macrophages

Mitochondrial
Ki ] Trypanosomes 49 uM (110319111 2][1.3]
Pyruvate Carrier

Mitochondrial Rat liver
Ki ) ) ) 0.1-0.2 uM [13]
Pyruvate Carrier mitochondria

Signaling Pathways and Experimental Workflows

The following diagrams, generated using the DOT language, illustrate the key signaling
pathways affected by UK5099 and a typical experimental workflow for studying its effects on
cellular respiration.

UK5099-Induced Metabolic Shift
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Caption: UK5099 blocks the mitochondrial pyruvate carrier (MPC), inhibiting pyruvate entry into
the mitochondria.

UK5099 Inhibition of the NLRP3 Inflammasome
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Caption: UK5099 inhibits NLRP3 inflammasome assembly by disrupting the mitochondria-
NLRP3 interaction.

Experimental Workflow: Seahorse XF Analyzer
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Caption: A typical workflow for assessing the effect of UK5099 on cellular oxygen consumption
rate (OCR).

Experimental Protocols

Oxygen Consumption Rate (OCR) Assay using Seahorse
XF Analyzer

This protocol details the measurement of the effect of UK5099 on mitochondrial respiration.

Materials:

Seahorse XF Cell Culture Microplate

e Seahorse XF Analyzer

o Cells of interest (e.g., C2C12 myoblasts)
» Standard cell culture medium

o Seahorse XF Assay Medium

» UK5099

e Oligomycin

e FCCP (carbonyl cyanide-4-(trifluoromethoxy)phenylhydrazone)

Rotenone/Antimycin A
Procedure:

o Cell Seeding: Seed cells in a Seahorse XF cell culture microplate at a density optimized for
the cell type. Allow cells to adhere and grow for 24 hours.

o Assay Preparation: One hour before the assay, replace the culture medium with Seahorse
XF Assay Medium supplemented with appropriate substrates (e.g., glucose, pyruvate).
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 Instrument Calibration: Calibrate the Seahorse XF Analyzer according to the manufacturer's
instructions.

e Mitochondrial Stress Test:
o Measure the basal oxygen consumption rate (OCR) for 3-4 cycles.

o Inject UK5099 to the desired final concentration and measure the OCR response for 3-4
cycles to determine the inhibition of pyruvate-dependent respiration.

o Inject oligomycin to inhibit ATP synthase and measure ATP-linked respiration.

o Inject FCCP to uncouple the mitochondrial membrane and measure the maximal
respiration rate.

o Inject a mixture of rotenone and antimycin A to inhibit complex | and Ill, respectively, to
shut down mitochondrial respiration and determine non-mitochondrial oxygen

consumption.

o Data Analysis: Normalize the OCR data to cell number or protein concentration. Calculate
the percentage of inhibition of basal and maximal respiration by UK5099.

In Vivo Pharmacokinetic Study in Mice

This protocol describes a method to determine the pharmacokinetic profile of UK5099 in mice.
[14]

Materials:

BALB/c mice

UK5099

Vehicle for injection (e.g., DMSO in PBS)

Blood collection supplies (e.g., heparinized capillaries)

Centrifuge
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e LC-MS/MS system

Procedure:

Animal Dosing: Administer UK5099 to mice via the desired route (e.g., intraperitoneal
injection) at a specific dose (e.g., 20 mg/kg).[14]

e Blood Sampling: Collect blood samples from the mice at predetermined time points (e.g., 0,
5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours) post-injection.[14]

o Plasma Preparation: Centrifuge the blood samples to separate the plasma. Store the plasma
samples at -20°C until analysis.

o Sample Analysis: Determine the concentration of UK5099 in the plasma samples using a
validated LC-MS/MS method.

o Pharmacokinetic Analysis: Use the plasma concentration-time data to calculate key
pharmacokinetic parameters such as Cmax (maximum concentration), Tmax (time to
maximum concentration), AUC (area under the curve), and half-life (t1/2).

Conclusion

UK5099 is a multifaceted pharmacological agent with well-defined inhibitory actions on both
mitochondrial pyruvate transport and NLRP3 inflammasome activation. Its high potency and
specificity for the MPC make it an indispensable tool for dissecting the roles of mitochondrial
metabolism in a wide range of biological processes. The discovery of its MPC-independent
anti-inflammatory effects further broadens its utility in immunological and metabolic research.
This guide provides a comprehensive resource for researchers and drug development
professionals seeking to utilize UK5099 in their studies, offering detailed information on its
chemical and pharmacological properties, along with practical experimental protocols and
visual aids to facilitate a deeper understanding of its mechanisms of action.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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